Cancer
  • SHP099
    SHP099
    • Cat. No.:
    • B560175
    • CAS No.:
    • Molecular Formula:
    • C16H19Cl2N5
    • Molecular Weight:
    • 352.3 g/mol
    Description
    SHP099 is an orally bioavailable inhibitor of SHP2, a non-receptor protein tyrosine phosphatase (IC50 = 71 nM). It stabilizes SHP2 in an auto-inhibited conformation. SHP099 suppresses signaling through the Ras-E...
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  • FTI-277 hydrochloride
    FTI-277 hydrochloride
    • Cat. No.:
    • B560176
    • CAS No.:
    • Molecular Formula:
    • C22H30ClN3O3S2
    • Molecular Weight:
    • 484.1 g/mol
    Description
    FTI-277 Hcl is an inhibitor of farnesyl transferase (FTase);  a highly potent Ras CAAX peptidomimetic which antagonizes both H- and K-Ras oncogenic signaling.IC50 value:Target: FTase inhibitorin vitro: Trea...
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  • Tomivosertib
    Tomivosertib
    • Cat. No.:
    • B560178
    • CAS No.:
    • 1849590-01-7
    • Molecular Formula:
    • C17H20N6O2
    • Molecular Weight:
    • 340.4 g/mol
    Description
    Tomivosertib is under investigation in clinical trial NCT03318562 (A PD Study of Oral eFT508 in Subjects With Advanced TNBC and HCC).
    Tomivosertib is an orally bioavailable inhibitor of mitogen-activated prot...
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  • KN-93 hydrochloride
    KN-93 hydrochloride
    • Cat. No.:
    • B560180
    • CAS No.:
    • Molecular Formula:
    • C26H30Cl2N2O4S
    • Molecular Weight:
    • 537.5 g/mol
    Description
    KN-93 Hcl is a selective inhibitor of Ca2+/calmodulin-dependent kinase II (CaMKII), competitively blocking CaM binding to the kinase (Ki = 370 nM).IC50 Value: 370 nM (Ki);  12uM (NIH3T3 Cell) [1]Target: CaM...
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  • Vilanterol Trifenatate
    Vilanterol Trifenatate
    • Cat. No.:
    • B560188
    • CAS No.:
    • 503070-58-4
    • Molecular Formula:
    • C44H49Cl2NO7
    • Molecular Weight:
    • 774.8 g/mol
    Description
    Vilanterol trifenate is a triphenylacetate salt obtained by combining vilanterol with one equivalent of triphenylacetic acid. Used in combination with fluticasone furoate for treatment of bronchospasm associated...
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  • DDP-38003 dihydrochloride
    DDP-38003 dihydrochloride
    • Cat. No.:
    • B560190
    • CAS No.:
    • Molecular Formula:
    • C21H28Cl2N4O
    • Molecular Weight:
    • 423.4 g/mol
    Description
    DDP-38003 dihydrochloride is a potent, orally available inhibitor of histone lysine-specific demethylase 1A (KDM1A/LSD1) with an IC₅₀ of 84 nM.
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  • Lfm-A13
    Lfm-A13
    • Cat. No.:
    • B560221
    • CAS No.:
    • 62004-35-7
    • Molecular Formula:
    • C11H8Br2N2O2
    • Molecular Weight:
    • 360.00 g/mol
    Description
    inhibits Bruton's tyrosine kinase;  structure in first source
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  • Y-29794 oxalate
    Y-29794 oxalate
    • Cat. No.:
    • B560225
    • CAS No.:
    • 146794-84-5
    • Molecular Formula:
    • C25H36N2O5S2
    • Molecular Weight:
    • 508.7 g/mol
    Description
    Inhibitor of prolyl endopeptidase, a serine peptidase that may be implicated in the biosynthesis of amyloid β-peptide. Potently inhibits rat brain prolyl endopeptidase (Ki = 0.95 nM) in vitro, and prevents amylo...
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  • BIBU1361
    BIBU1361
    • Cat. No.:
    • B560237
    • CAS No.:
    • 793726-84-8
    • Molecular Formula:
    • C22H29Cl3FN7
    • Molecular Weight:
    • 516.9 g/mol
    Description
    Potent inhibitor of epidermal growth factor receptor (EGFR) tyrosine kinase (IC50 = 3 nM). Displays ~ 100-fold lower potency against ErbB2 (IC50 = 290 nM) and is selective over a range of other related tyrosine ...
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  • SB 258719 hydrochloride
    SB 258719 hydrochloride
    • Cat. No.:
    • B560243
    • CAS No.:
    • 1217674-10-6
    • Molecular Formula:
    • C18H31ClN2O2S
    • Molecular Weight:
    • 375.0 g/mol
    Description
    Selective 5-HT7 receptor antagonist that displays > 100-fold selectivity over a range of other receptors. Reverses the hypothermic effect of 5-CT in mice following i.p. administration....
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